Cas no 35436-50-1 (dimethyl bicyclo[2.2.1]heptane-2,3-dicarboxylate)

• Product Name: dimethyl bicyclo[2.2.1]heptane-2,3-dicarboxylate
• CAS No: 35436-50-1
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 920311
• PubChem ID: 288659
• Update Time: 2025-04-19

dimethyl bicyclo[2.2.1]heptane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl bicyclo[2.2.1]heptane-2,3-dicarboxylate
• (+-)-Norbornan-dicarbonsaeure-(2endo.3exo)-dimethylester
• (+-)-norbornane-dicarboxylic acid-(2endo.3exo)-dimethyl ester
• AC1L6A1S
• AR-1I5635
• CTK1C3092
• dimethyl norbornane-2,3-dicarboxylate
• Dimethyl norbornane-trans-2,3-dicarboxylate
• NSC149938
• NSC176896
• SureCN7858102
• trans-2,3-dimethoxycarbonylnorbornane
• trans-Dicarbomethoxynorbornane
• SCHEMBL7858102
• NSC-149938
• Bicyclo[2.2.1]heptane-2,3-dicarboxylic acid, dimethyl ester
• 35436-50-1
• VMPWODPFFNIDSL-UHFFFAOYSA-N
• NSC-176896
• DTXSID60302279
• Dimethyl bicyclo[2.2.1]heptane-2,3-dicarboxylate #

• Inchi： 1S/C11H16O4/c1-14-10(12)8-6-3-4-7(5-6)9(8)11(13)15-2/h6-9H,3-5H2,1-2H3
• InChI Key： VMPWODPFFNIDSL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)C2CCC1C2)=O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 0.99470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids